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Cat. No.: B15614586

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the discovery, mechanism of action,

and preclinical development of GlyH-101, a potent and reversible inhibitor of the Cystic

Fibrosis Transmembrane Conductance Regulator (CFTR) chloride channel.

Discovery and Initial Characterization
GlyH-101 was identified through a high-throughput screening of a diverse library of 100,000

small molecules.[1][2] The screening aimed to identify inhibitors of the CFTR protein, a cAMP-

regulated epithelial chloride channel that is defective in cystic fibrosis.[1] This effort led to the

discovery of four novel chemical classes of CFTR inhibitors with an inhibitory constant (Ki) of

less than 10 µM, one of which was the glycine hydrazides, the class to which GlyH-101
belongs.[1][2]

Subsequent structure-activity relationship (SAR) analysis of synthesized glycine hydrazide

analogues revealed that maximal inhibitory potency was achieved with N-(2-naphthalenyl) and

3,5-dibromo-2,4-dihydroxyphenyl substituents, culminating in the identification of GlyH-101 (N-

(2-naphthalenyl)-[(3,5-dibromo-2,4-dihydroxyphenyl)methylene]glycine hydrazide).[1][2] GlyH-
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101 demonstrated rapid and reversible inhibition of CFTR Cl- conductance in less than one

minute.[1][2]

Chemical Properties of GlyH-101:
Property Value Reference

Molecular Formula C₁₉H₁₅Br₂N₃O₃ [3]

Molecular Weight 493.15 g/mol [4]

CAS Number 328541-79-3 [3]

Water Solubility ~1 mM [1][2]

Purity ≥ 95% [3]

Mechanism of Action: Pore Occlusion
Electrophysiological studies revealed that GlyH-101 acts as an open-channel blocker,

physically occluding the CFTR pore near its external entrance.[1][2][5] This mechanism is

distinct from other CFTR inhibitors like CFTRinh-172.[1][6] The pore-blocking action of GlyH-
101 leads to a voltage-dependent inhibition of CFTR, causing a strong inward rectification of

the current-voltage relationship.[1][5][7]

Key Characteristics of GlyH-101 Inhibition:
Parameter Observation Reference

Inhibition Onset < 1 minute [1][2]

Reversibility Rapidly reversible [1][2]

Mechanism
Pore occlusion near the

external entrance
[1][2][5]

Voltage Dependence Strong inward rectification [1][5][6]

pH Independence
Potency independent of pH

from 6.5-8.0
[1][2]

Quantitative Analysis of CFTR Inhibition
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Detailed patch-clamp and whole-cell recording experiments have quantified the inhibitory

effects of GlyH-101 on CFTR channel function.

Voltage-Dependent Inhibitory Constants (Ki):
Membrane Potential Apparent Ki (µM) Reference

+60 mV 1.4 [1][2][5]

+20 mV 3.8 [6][8]

-20 mV 5.0 [6][8]

-60 mV 5.6 [1][2][5]

Effect on CFTR Channel Gating:
Condition

Mean Channel Open Time
(ms)

Reference

Control (-60 mV holding

potential)
264 [1][2][5]

5 µM GlyH-101 (-60 mV

holding potential)
13 [1][2][5]

Preclinical Efficacy In Vivo
The therapeutic potential of GlyH-101 as an anti-secretory agent has been demonstrated in a

mouse model of cholera.

Inhibition of Cholera Toxin-Induced Intestinal Fluid
Secretion:

Treatment Dose
Reduction in Fluid
Secretion

Reference

Intraluminal GlyH-101 2.5 µg ~80% [1][2][9]
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Topical application of 10 µM GlyH-101 in mice also rapidly and reversibly inhibited forskolin-

induced hyperpolarization in nasal potential difference measurements, further confirming its in

vivo activity.[1][2][9]

Off-Target Effects and Specificity
While GlyH-101 is a potent CFTR inhibitor, subsequent studies have revealed that it can also

affect other ion channels and cellular processes, particularly at concentrations used for

complete CFTR inhibition.

Known Off-Target Effects of GlyH-101:
Target Effect

IC₅₀ /
Concentration

Reference

VSORC Inhibition

5.38 µM (PS120

cells), 6.26 µM (PCT

cells)

[7][10]

CaCC Inhibition Effective at 5-10 µM [7]

Orai1/STIM1 Inhibition of SOCE Effective at 10 µM [11]

ENaC (αβγ and δβγ) Inhibition
Strong inhibition at 10

µM
[11]

Mitochondria
Increased ROS levels,

depolarization
--- [12]

These findings highlight the importance of careful dose-selection and consideration of potential

off-target effects when using GlyH-101 as a research tool.

Experimental Protocols
High-Throughput Screening for CFTR Inhibitors
The initial discovery of the glycine hydrazide class of inhibitors was performed using a cell-

based fluorescence assay.

Methodology:
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Fischer rat thyroid (FRT) cells co-expressing human wild-type CFTR and a halide-sensing

yellow fluorescent protein (YFP-H148Q) were used.[2]

Cells were incubated with an activating cocktail (e.g., forskolin, IBMX, apigenin) for 15

minutes to stimulate CFTR.[2][9]

Test compounds (at 25 µM) were added to the cells.[2]

Iodide influx was induced by the rapid addition of an iodide-containing solution.[2]

The rate of decrease in YFP fluorescence, corresponding to iodide influx through CFTR, was

measured to determine inhibitory activity.
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Cell Preparation

Experimental Steps

Data Analysis
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High-throughput screening workflow for CFTR inhibitors.

Whole-Cell Patch-Clamp Electrophysiology
This technique was used to characterize the voltage-dependent inhibition of CFTR by GlyH-
101.

Methodology:
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Whole-cell currents were recorded from CFTR-expressing FRT cells.[1][7]

CFTR was maximally stimulated using forskolin (5 µM).[8]

Membrane potential was held at a specific voltage (e.g., -40 mV or -100 mV) and then

stepped through a series of voltages (e.g., from -100 mV to +100 mV in 20 mV increments).

[7][8]

Currents were recorded before and after the application of varying concentrations of GlyH-
101.[7][8]

The current-voltage relationship was plotted to determine the nature of the block and to

calculate the inhibitory constant (Ki) at different voltages.[8]
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Setup

Recording Protocol

Analysis
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Workflow for whole-cell patch-clamp analysis of GlyH-101.
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In Vivo Closed-Loop Model of Cholera
This model was used to assess the efficacy of GlyH-101 in reducing intestinal fluid secretion.

Methodology:

Mice were fasted for 24 hours.[13]

Under anesthesia, three closed ileal loops were surgically isolated.[13]

Loops were injected with 100 µL of either PBS (control), cholera toxin (1 µg) in PBS, or

cholera toxin plus GlyH-101 (2.5 µg) in PBS.[2][13]

The abdomen was closed, and the mice were allowed to recover.

After 4 hours, the mice were euthanized, and the intestinal loops were removed.[2][13]

The loop length and weight were measured to quantify the net fluid secretion.[2][13]
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In vivo closed-loop model for testing anti-secretory efficacy.

Signaling and Interaction Pathway
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GlyH-101 directly interacts with the CFTR channel, which is activated by cAMP-dependent

signaling pathways. The primary mechanism is the physical blockage of the ion-conducting

pore.

CFTR Activation Pathway

Inhibition by GlyH-101

GPCR Adenylyl CyclaseActivates

ATP cAMPAC

PKA

Activates

CFTR (Inactive)
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Click to download full resolution via product page

Mechanism of CFTR activation and inhibition by GlyH-101.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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